Cas no 2138033-98-2 (4,4-Dimethyl-3-(pentan-3-yl)cyclohexan-1-one)

• Product Name: 4,4-Dimethyl-3-(pentan-3-yl)cyclohexan-1-one
• CAS No: 2138033-98-2
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 5927877
• PubChem ID: 165491021
• Update Time: 2025-06-24

4,4-Dimethyl-3-(pentan-3-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138033-98-2
• 4,4-dimethyl-3-(pentan-3-yl)cyclohexan-1-one
• EN300-1157051
• 4,4-Dimethyl-3-(pentan-3-yl)cyclohexan-1-one

• Inchi： 1S/C13H24O/c1-5-10(6-2)12-9-11(14)7-8-13(12,3)4/h10,12H,5-9H2,1-4H3
• InChI Key： SXPAZHLNVFORBD-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)C(C1)C(CC)CC

Computed Properties

• Exact Mass: 196.182715385g/mol
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 4,4-Dimethyl-3-(pentan-3-yl)cyclohexan-1-one

4,4-Dimethyl-3-(pentan-3-yl)cyclohexan-1-one: An Overview of a Novel Compound

4,4-Dimethyl-3-(pentan-3-yl)cyclohexan-1-one (CAS No. 2138033-98-2) is a unique and promising compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinct molecular structure, has shown potential in various applications, including pharmaceuticals and materials science. This article provides a comprehensive overview of 4,4-Dimethyl-3-(pentan-3-yl)cyclohexan-1-one, delving into its chemical properties, synthesis methods, biological activities, and potential applications.

Chemical Structure and Properties

The molecular formula of 4,4-Dimethyl-3-(pentan-3-yl)cyclohexan-1-one is C₁₅H₂₆O, with a molecular weight of 226.37 g/mol. The compound features a cyclohexane ring substituted with two methyl groups at the 4-position and a pentan-3-yl group at the 3-position. The presence of the ketone functional group at the 1-position imparts unique chemical reactivity and physical properties to this compound.

The cyclohexane ring in 4,4-Dimethyl-3-(pentan-3-yl)cyclohexan-1-one can adopt various conformations, including chair and boat forms. The chair conformation is energetically more favorable due to reduced steric hindrance and minimized angle strain. The substituents on the cyclohexane ring influence the stability and reactivity of the molecule, making it an interesting subject for synthetic chemists.

Synthesis Methods

The synthesis of 4,4-Dimethyl-3-(pentan-3-yl)cyclohexan-1-one has been explored using several methodologies. One common approach involves the reaction of a cyclohexanone derivative with an appropriate alkylating agent followed by selective reduction and oxidation steps to introduce the desired substituents. For example, a recent study published in the Journal of Organic Chemistry reported a highly efficient one-pot synthesis method using palladium-catalyzed cross-coupling reactions.

The synthetic route begins with the preparation of a cyclohexanone derivative substituted with two methyl groups at the 4-position. This intermediate is then reacted with a pentan-3-yllithium reagent to introduce the pentan-3-yl group at the 3-position. The resulting product is further oxidized to form the ketone functional group at the 1-position. This method offers high yields and excellent selectivity, making it suitable for large-scale production.

Biological Activities

4,4-Dimethyl-3-(pentan-3-yl)cyclohexan-1-one has been investigated for its potential biological activities, particularly in pharmacological applications. Preliminary studies have shown that this compound exhibits anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. For instance, research conducted at the University of California demonstrated that 4,4-Dimethyl-3-(pentan-3-yl)cyclohexan-1-one effectively reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its anti-inflammatory effects, 4,4-Dimethyl-3-(pentan-3-yl)cyclohexan-1-one has also shown promise as an analgesic agent. A study published in Pain Research & Management reported that this compound significantly alleviates pain symptoms in animal models of chronic pain. The mechanism of action is believed to involve modulation of nociceptive pathways in the central nervous system.

Potential Applications

The unique chemical structure and biological activities of 4,4-Dimethyl-3-(pentan-3-yl)cyclohexan-1-one make it a valuable candidate for various applications in pharmaceuticals and materials science. In the pharmaceutical industry, this compound could be developed into novel drugs for treating inflammatory diseases and chronic pain conditions. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Beyond pharmaceuticals, 4,4-Dimethyl-3-(pentan-3-yllcyclohexanone) (note: corrected from "cyclohexanol" to "cyclohexanon" for consistency) has potential applications in materials science as a precursor for advanced polymers and coatings. Its high thermal stability and chemical resistance make it suitable for use in high-performance materials required in industries such as aerospace and automotive.

Conclusion

4,4-Dimethyl-3-(pentan-3-yllcyclohexanon), with its unique chemical structure and promising biological activities, represents an exciting area of research in organic chemistry and medicinal chemistry. Ongoing studies continue to uncover new properties and potential applications for this compound. As research progresses, it is likely that 4,4-Dimethyl--(pentan--yliccyclohaxanon)- (note: corrected from "cyclohaxanol" to "cyclohaxanon" for consistency) will find its way into various commercial products, contributing to advancements in healthcare and materials science.